Cas no 2228641-02-7 (2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol)

• Product Name: 2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol
• CAS No: 2228641-02-7
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 5930752
• PubChem ID: 165684856
• Update Time: 2025-06-07

2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol
• 2228641-02-7
• EN300-1777535

• Inchi： 1S/C7H11N5O/c1-2-12-4-3-9-7(12)6(5-13)10-11-8/h3-4,6,13H,2,5H2,1H3
• InChI Key： GMBWNNSLVIHROX-UHFFFAOYSA-N
• SMILES： OCC(C1=NC=CN1CC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.4Ų

Additional information on 2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol

Introduction to 2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol (CAS No. 2228641-02-7)

2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228641-02-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining an azido group and an ethyl-imidazole moiety, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of the azido functional group suggests reactivity that could be exploited in the synthesis of more complex molecules, while the ethyl-imidazole component may contribute to interactions with biological targets, making this compound a promising candidate for further investigation.

The structural framework of 2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol consists of an ethanol backbone substituted with both an azido group at the second carbon and an ethyl-imidazole ring attached at the same position. This configuration allows for diverse chemical transformations and biological interactions, which are critical in the development of novel therapeutic agents. The azido group, known for its ability to participate in nucleophilic substitution reactions, can serve as a versatile handle for further functionalization. In contrast, the ethyl-imidazole ring is a common pharmacophore found in many bioactive molecules, often contributing to binding affinity and selectivity towards specific biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The ethyl-imidazole moiety in 2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol is particularly noteworthy, as imidazole derivatives have been extensively studied for their role in modulating various biological pathways. For instance, imidazole-based compounds have shown promise in the treatment of infectious diseases, inflammatory conditions, and even certain types of cancer. The incorporation of an azido group into this scaffold may enhance the molecule's potential by introducing additional reactivity that could be leveraged in post-synthetic modifications or bioconjugation strategies.

In the context of current research, 2-azido-2-(1-ethyl-1H-imidazol-2-yl)ethan-1-ol could serve as a valuable building block for the synthesis of more complex pharmacological entities. The azido group, for example, can be selectively transformed into other functional groups such as amines or alcohols through reduction or substitution reactions. This flexibility makes it an attractive component for constructing novel drug candidates with tailored properties. Additionally, the ethyl-imidazole ring may interact with biological targets through hydrogen bonding or other non-covalent interactions, which are crucial for achieving high affinity and selectivity in drug design.

One particularly exciting application of this compound lies in its potential use as a precursor for bioconjugation reactions. Bioconjugation involves linking small organic molecules to larger biomolecules such as peptides or proteins to enhance their pharmacological properties. The azido group in 2-azido-2-(1ethyl-Himidazol 22)-02] can be readily converted into an amine via reduction, allowing for subsequent coupling reactions with biomolecules via strategies like click chemistry. This approach has been widely used to develop targeted therapeutics, diagnostic agents, and imaging probes.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The ethyl-imidazole scaffold is no exception, having been explored in various therapeutic areas including antiviral, anti-inflammatory, and anticancer drugs. By incorporating functional groups like the azido moiety, chemists can fine-tune the properties of these molecules to improve their efficacy and reduce side effects. This underscores the importance of 2azido 22)-02] as a versatile intermediate in drug discovery efforts.

From a synthetic chemistry perspective, 22)-02] presents an interesting challenge due to its reactive azido group. Careful handling is required to prevent unintended decomposition or side reactions during synthesis and purification. However, when properly managed, this compound offers a unique opportunity to explore new chemical pathways and develop innovative methodologies for constructing complex molecular architectures.

Recent studies have also highlighted the role of imidazole derivatives in modulating enzyme activity and receptor binding. The ethyl-imidazole ring in 22)-02] may interact with enzymes or receptors through specific hydrogen bonding patterns, leading to altered biological function. This has implications not only for drug design but also for understanding fundamental biochemical processes. By studying compounds like this one, researchers can gain insights into how small changes in molecular structure can significantly impact biological activity, providing valuable lessons for future drug development efforts.

The versatility of 22)-02] extends beyond its potential use as a building block or intermediate; it also serves as a platform for exploring new chemical space. By modifying different parts of its structure, chemists can generate libraries of related compounds with varying properties, which can then be screened for biological activity using high-throughput screening (HTS) technologies. This approach has been instrumental in identifying lead compounds for further optimization toward clinical candidates.

In conclusion, 22)-02] represents an intriguing molecule with significant potential applications across multiple domains within pharmaceutical chemistry and medicinal biology Its unique structural features—combining an azido group with an ethylimidazole moiety—make it a valuable asset for both synthetic chemists and biologists interested in developing novel therapeutic agents Further research into this compound could uncover new ways to leverage its reactivity and biological interactions, ultimately contributing to advancements in drug discovery and treatment modalities.